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Compound of Interest

Compound Name: Mopipp

Cat. No.: B12412363 Get Quote

Essential Safety and Handling Guide for Mopipp
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Mopipp, a novel indole-based chalcone used in research to induce cellular

vacuolization and study non-apoptotic cell death. Adherence to these procedures is critical for

minimizing risk and ensuring a safe research environment.

Immediate Safety and Operational Plan
Mopipp is a research chemical and should be handled with care, assuming it is hazardous until

fully characterized. The following procedures provide a framework for safe handling, from

receipt to disposal.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Mopipp in solid or solution form. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.
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Respiratory Protection: Use in a well-ventilated area. A respirator may be required for

handling large quantities or if there is a risk of aerosolization.

Engineering Controls
Ventilation: All handling of Mopipp powder and preparation of stock solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the laboratory.

Step-by-Step Handling Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Verify that the product label matches the order information.

Storage: Store Mopipp in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents. For long-term storage of

stock solutions, refer to the supplier's recommendations, which are typically -20°C for up to

one month or -80°C for up to six months.[1]

Preparation of Solutions:

Don all required PPE before opening the container.

Perform all weighing and solution preparation within a chemical fume hood.

To prepare a stock solution, dissolve Mopipp in a suitable solvent, such as DMSO.

Experimentation:

Clearly label all solutions containing Mopipp.

When adding Mopipp to cell cultures or experimental systems, handle the solutions with

care to avoid splashes or aerosol generation.

After use, decontaminate all work surfaces with an appropriate cleaning agent.
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Spill Response:

Small Spills: In case of a small spill, wear appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the

spill area with a suitable solvent.

Large Spills: For large spills, evacuate the area and contact the institution's environmental

health and safety (EHS) office.

Disposal Plan
Proper disposal of Mopipp and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Collect all unused Mopipp solid, solutions, and contaminated consumables (e.g., pipette

tips, gloves, flasks) in a designated, sealed, and clearly labeled hazardous waste

container.

Do not mix Mopipp waste with other chemical waste streams unless compatibility has

been confirmed.

Container Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name

("Mopipp"), and any known hazard classifications.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, away from general waste.

Waste Pickup:

Arrange for the disposal of the hazardous waste through your institution's EHS office.

Follow all institutional and local regulations for hazardous waste disposal.
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Quantitative Data Summary
As Mopipp is a research compound, comprehensive toxicological and environmental data are

not always available. The following table summarizes available information and general data for

related compounds.

Property Data

Chemical Identity
Formula: C₂₀H₂₀N₂OMolecular Weight: 320.39

g/mol CAS Number: 1485521-76-3

Physical Properties
Appearance: Solid powderSolubility: Soluble in

DMSO.

Toxicological Data

Specific LD50/LC50 data for Mopipp are not

readily available. As a precaution, it should be

treated as a potentially toxic substance. For

related indole-based compounds, toxicity can

vary widely. For instance, some indoles are

classified as harmful if swallowed and may

cause skin and eye irritation.

Exposure Controls

Occupational Exposure Limits: No specific limits

have been established for Mopipp. Standard

laboratory practices should be followed to

minimize exposure.

Stability & Reactivity

Chemical Stability: Stable under recommended

storage conditions.Incompatible Materials:

Strong oxidizing agents.Hazardous

Decomposition Products: May include carbon

monoxide, carbon dioxide, and nitrogen oxides

upon combustion.

Ecological Information

No specific ecological data is available for

Mopipp. To prevent environmental release, do

not allow the chemical to enter drains or

waterways.
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Experimental Protocols Cited
The primary use of Mopipp in the cited research literature is to induce vacuolization in cultured

cells to study macropinocytosis and a form of non-apoptotic cell death called methuosis.

Protocol for Inducing Vacuolization in Glioblastoma Cells:

Cell Culture: U251 glioblastoma cells are cultured in appropriate media and conditions.

Treatment: A stock solution of Mopipp in DMSO is diluted in the cell culture medium to a

final concentration, typically around 10 µM.

Incubation: The cells are incubated with the Mopipp-containing medium for a specified

period, for example, 48 hours.

Analysis: Cellular vacuolization is observed and analyzed using microscopy techniques.

Visual Workflow for Safe Handling of Mopipp
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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